2-Phenylbenzhydrazide
Overview
Description
2-Phenylbenzhydrazide is a chemical compound with the molecular formula C13H12N2O and a molecular weight of 212.25 . Its IUPAC name is [1,1’-biphenyl]-2-carbohydrazide . It is typically used for research and development purposes .
Molecular Structure Analysis
The molecular structure of 2-Phenylbenzhydrazide is determined by its molecular formula C13H12N2O . The InChI code for this compound is 1S/C13H12N2O/c14-15-13(16)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H,14H2,(H,15,16) .Scientific Research Applications
Proteomics Research
2-Phenylbenzhydrazide: is utilized in proteomics, which is the large-scale study of proteins, their structures, and functions. The compound is used for proteomic research applications due to its ability to interact with protein molecules, which can be crucial for understanding protein behavior, modifications, and interactions .
Synthesis of Benzimidazole Derivatives
This compound serves as a precursor in the synthesis of benzimidazole derivatives , which are of significant interest due to their potential as anticancer agents. By reacting with ortho-phenylenediamines, it can produce benzimidazoles with high yield and efficiency .
Anticancer Activity
The synthesized benzimidazole derivatives from 2-Phenylbenzhydrazide have been studied for their anticancer activity. Research indicates that substituent groups on the benzimidazole structure can significantly affect bioactivity against various cancer cell lines, including lung, breast, and prostate cancer cells .
Drug Development
Due to its role in the synthesis of benzimidazole derivatives, 2-Phenylbenzhydrazide is a valuable compound in drug development, particularly in the search for new anticancer drugs. The modification of functional groups on the benzimidazole core structure can lead to the discovery of novel drugs .
Chemical Synthesis
In chemical synthesis, 2-Phenylbenzhydrazide is used as a building block for complex molecules. Its reactive hydrazide group allows for various chemical transformations, making it a versatile reagent in organic synthesis .
Material Science
The compound’s properties make it suitable for material science research, where it can be used to modify the surface properties of materials or as a component in the creation of new materials with desired characteristics .
Analytical Chemistry
2-Phenylbenzhydrazide: can be employed in analytical chemistry as a derivatization agent. It can react with specific functional groups in analytes, thereby enhancing their detectability or facilitating their separation during analysis .
Biological Studies
In biological studies, 2-Phenylbenzhydrazide can be used to investigate enzyme-substrate interactions. Its structure allows it to mimic certain natural substrates, providing insights into enzyme mechanisms and specificity .
Mechanism of Action
Target of Action
It is often used in proteomics research applications , suggesting that it may interact with proteins or enzymes in the body
Biochemical Pathways
Given its use in proteomics research , it may be involved in protein-related pathways.
Result of Action
The molecular and cellular effects of 2-Phenylbenzhydrazide’s action are currently unknown. Given its use in proteomics research
properties
IUPAC Name |
2-phenylbenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O/c14-15-13(16)12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H,14H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URSYVWKUCWNLMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10375135 |
Source
|
| Record name | 2-Phenylbenzhydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10375135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenylbenzhydrazide | |
CAS RN |
154660-48-7 |
Source
|
| Record name | 2-Phenylbenzhydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10375135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 154660-48-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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